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Compound of Interest

Compound Name: 6beta-Hydroxybudesonide

CAS No.: 88411-77-2

Cat. No.: B562254 Get Quote

Executive Summary & Chemical Identity
6beta-Hydroxybudesonide is a primary metabolite of the glucocorticoid Budesonide.[1] While

it exhibits lower pharmacological potency than its parent compound, it retains significant

biological activity and environmental persistence. Improper disposal poses a risk of endocrine

disruption in aquatic ecosystems and reproductive toxicity in humans.

Operational Directive: This compound must be managed as Hazardous Pharmaceutical Waste.

Under no circumstances should this substance be discharged into municipal sewer systems or

general refuse.
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Parameter Technical Detail

Chemical Name 6beta-Hydroxybudesonide

CAS Number 80433-82-3

Molecular Formula C₂₅H₃₄O₇

Primary Hazard
Reproductive Toxin (Suspected); Specific Target

Organ Toxicity (Adrenal)

GHS Classifications

H361: Suspected of damaging fertility or the

unborn child.H372: Causes damage to organs

through prolonged/repeated exposure.H412:

Harmful to aquatic life with long-lasting effects.

[2][3][4]

Waste Category
Non-RCRA Regulated (Federal), but Industry

Standard: Cytotoxic/Potent Compound

Pre-Disposal: Immediate Safety & Containment
Before disposal can occur, the immediate handling environment must be secured to prevent

occupational exposure.[5]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator required if handling dry powder. Work within a certified

Fume Hood or Biological Safety Cabinet (Class II).

Dermal: Double-gloving is mandatory.

Inner Layer: Latex or Nitrile (minimum 4 mil).

Outer Layer: Nitrile (extended cuff, minimum 5 mil).

Ocular: Chemical splash goggles. Standard safety glasses are insufficient for liquid handling

of potent steroids.
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CRITICAL: Do not dry sweep. Mechanical agitation creates hazardous dust aerosols.

Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

Dampen: Cover the spill with absorbent pads dampened with 10% bleach or simple water to

suppress dust.

Collect: Scoop material into a wide-mouth biohazard or hazardous waste jar.

Clean: Wipe the surface three times (Triple Rinse Rule) with 70% Ethanol or Isopropanol.

Dispose: All cleanup materials (pads, gloves, scoops) must be disposed of as hazardous

chemical waste (see Section 4).

Waste Segregation Logic
Effective disposal relies on correct segregation at the point of generation. The following

decision logic ensures compliance with EPA "Management Standards for Hazardous Waste

Pharmaceuticals" and EU Waste Framework Directives.
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Waste Generation Source

Physical State?

Liquid Waste
(Mother Liquor/HPLC Effluent)

Solid Waste
(Powder/Contaminated PPE)

Trace/Empty Containers
(<3% by weight)

High-Temperature Incineration
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 Do NOT Sewer  Segregate from Sharps  Best Practice (US)

General Lab Trash
(Defaced Labels)

 Permissible if RCRA Empty
(Check Local Regs)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6beta-Hydroxybudesonide waste streams. Note that

while "RCRA Empty" containers are technically non-hazardous in some jurisdictions, best

practice for corticosteroids is incineration.

Disposal Protocols (Step-by-Step)
Protocol A: Solid Waste (Powders, contaminated wipes,
PPE)
Objective: Complete thermal destruction of the steroid nucleus.
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Collection: Place waste directly into a yellow (EU) or black (US - RCRA Hazardous) waste

container.

Note: Do not use red biohazard bags unless the waste is also infectious. Steroids require

chemical incineration, not just autoclaving.

Labeling: Affix a hazardous waste label with the following specific text:

Contents: "Solid Waste contaminated with 6beta-Hydroxybudesonide."

Hazards: "Toxic to Reproduction, Aquatic Hazard."[3]

Disposal Method:High-Temperature Incineration.

The facility must operate at >1000°C to ensure ring cleavage of the steroid structure.

Prohibited: Landfill disposal is strictly prohibited due to groundwater leaching risks.

Protocol B: Liquid Waste (HPLC Effluent, Stock
Solutions)
Objective: Prevent aquatic contamination.

Segregation: Do not mix with halogenated solvents if possible (to reduce disposal costs), but

prioritize safety over cost.

Container: Collect in High-Density Polyethylene (HDPE) or Glass carboys.

Labeling:

"Non-Halogenated Organic Solvents with Trace Steroids."

List "6beta-Hydroxybudesonide" explicitly as a contaminant.

Disposal Method:Fuel Blending or Incineration.

Send to a licensed Treatment, Storage, and Disposal Facility (TSDF) for incineration.
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NEVER pour down the sink.[3] Water treatment plants cannot effectively filter

glucocorticoid metabolites.

Regulatory Compliance & Scientific Rationale
The "No Sewer" Rule
In 2019, the US EPA finalized the Management Standards for Hazardous Waste

Pharmaceuticals, which explicitly prohibits the sewering of hazardous pharmaceutical waste by

healthcare facilities and laboratories.[6]

Scientific Rationale: Glucocorticoids are potent endocrine disruptors. Even at nanogram/liter

concentrations, they can alter the reproductive cycles of fish and amphibians. 6beta-
Hydroxybudesonide, while a metabolite, contributes to this cumulative load.[1][7]

Deactivation
Chemical deactivation (e.g., using strong oxidizers like potassium permanganate or bleach) is

not recommended as a primary disposal method for laboratory quantities.

Reasoning: The oxidation process is variable and difficult to validate without analytical

testing (HPLC-MS). Incomplete oxidation may yield intermediates that remain toxic. Thermal

destruction (incineration) is the only self-validating method of destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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